Cas no 30836-61-4 (quinoline-2-yl diphenyl methanol)

• Product Name: quinoline-2-yl diphenyl methanol
• CAS No: 30836-61-4
• MF: C₂₂H₁₇NO
• MW: 311.376485586166
• CID: 916226
• PubChem ID: 2857878
• Update Time: 2025-06-13

quinoline-2-yl diphenyl methanol Chemical and Physical Properties

Names and Identifiers

• quinoline-2-yl diphenyl methanol
• [2]Chinolyl-diphenyl-methanol
• [2]quinolyl-diphenyl-methanol
• AC1MEMWB
• AG-F-02297
• BIDD:GT0489
• CTK4G6013
• R,R-diphenyl-2-quinolinemethanol
• AKOS015960638
• 30836-61-4
• DTXSID10386286
• Quinolin-2-yl diphenyl methanol
• diphenyl(2-quinolinyl)methanol
• diphenyl(quinolin-2-yl)methanol
• diphenyl(2-quinolyl)carbinol
• AC-11966

• Inchi： 1S/C22H17NO/c24-22(18-10-3-1-4-11-18,19-12-5-2-6-13-19)21-16-15-17-9-7-8-14-20(17)23-21/h1-16,24H
• InChI Key： MSEVIABBGAUNIM-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 311.13111
• Monoisotopic Mass: 311.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.208
• Boiling Point: 494.9°C at 760 mmHg
• Flash Point: 253.1°C
• Refractive Index: 1.676
• PSA: 33.12
• LogP: 4.51900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on quinoline-2-yl diphenyl methanol

Introduction to Quinoline-2-yl diphenyl methanol (CAS No. 30836-61-4)

Quinoline-2-yl diphenyl methanol, chemically identified by the CAS number 30836-61-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a quinoline core substituted with a diphenyl methanol moiety, has garnered considerable attention due to its versatile structural properties and potential applications in medicinal chemistry. The unique combination of the quinoline scaffold and the diphenyl methanol group imparts distinct chemical and biological characteristics, making it a valuable candidate for further exploration.

The quinoline moiety, a heterocyclic aromatic compound consisting of a benzene ring fused to a pyridine ring, is well-documented for its role in various bioactive molecules. It has been extensively studied for its antimicrobial, antimalarial, and anticancer properties. The presence of the quinoline group in quinoline-2-yl diphenyl methanol suggests that this compound may inherit some of these beneficial pharmacological traits. Moreover, the diphenyl methanol part introduces additional functional groups that can influence the molecule's reactivity and interactions with biological targets.

In recent years, there has been a surge in research focusing on developing novel derivatives of quinoline-based compounds due to their promising therapeutic potential. The structural diversity offered by quinoline derivatives allows for the fine-tuning of their biological activities, making them suitable for targeting various diseases. Quinoline-2-yl diphenyl methanol stands out as a compound that could potentially bridge the gap between traditional quinoline derivatives and newer generations of bioactive molecules.

The synthesis of quinoline-2-yl diphenyl methanol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the functionalization of the quinoline ring at the 2-position, followed by the introduction of the diphenyl methanol group. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic strategies are crucial for obtaining a compound that meets the stringent requirements of pharmaceutical applications.

The pharmacological profile of quinoline-2-yl diphenyl methanol has been a subject of intense investigation. Preliminary studies suggest that this compound exhibits notable activity against certain cancer cell lines, possibly due to its ability to interfere with key cellular pathways involved in tumor growth and progression. Additionally, its interaction with enzymes and receptors relevant to inflammatory responses has been explored, indicating potential therapeutic benefits in managing chronic inflammatory conditions.

The molecular structure of quinoline-2-yl diphenyl methanol also lends itself to further derivatization, allowing researchers to explore new analogs with enhanced pharmacological properties. By modifying various substituents on the quinoline and diphenyl methanol moieties, scientists can optimize solubility, bioavailability, and target specificity. This flexibility makes quinoline-2-yl diphenyl methanol an attractive scaffold for drug discovery programs aimed at developing next-generation therapeutics.

In conclusion, quinoline-2-yl diphenyl methanol (CAS No. 30836-61-4) represents a promising compound in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities position it as a valuable candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this molecule holds great potential for contributing to advancements in therapeutic interventions across multiple disease areas.